Cas no 1379327-45-3 (2-Amino-7-bromomethyl-1H-benzimidazole)

• Product Name: 2-Amino-7-bromomethyl-1H-benzimidazole
• CAS No: 1379327-45-3
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 4826336
• Update Time: 2025-05-21

2-Amino-7-bromomethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-7-bromomethyl-1H-benzimidazole

• Inchi： 1S/C8H8BrN3/c9-4-5-2-1-3-6-7(5)12-8(10)11-6/h1-3H,4H2,(H3,10,11,12)
• InChI Key： NOPFGDNMRDFBBY-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2=C1N=C(N)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: 1.7
• Topological Polar Surface Area: 54.7

Additional information on 2-Amino-7-bromomethyl-1H-benzimidazole

Comprehensive Guide to 2-Amino-7-bromomethyl-1H-benzimidazole (CAS No. 1379327-45-3): Properties, Applications, and Market Insights

2-Amino-7-bromomethyl-1H-benzimidazole (CAS No. 1379327-45-3) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromomethyl and amino functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula is C₈H₈BrN₃, and it exhibits a molecular weight of 226.07 g/mol. Researchers and industry professionals often seek this compound for its potential in drug discovery and material science applications.

The chemical properties of 2-Amino-7-bromomethyl-1H-benzimidazole make it a valuable building block in organic synthesis. Its bromomethyl group allows for further functionalization, enabling the creation of complex molecules with tailored properties. This feature is particularly relevant in the development of small-molecule inhibitors and heterocyclic compounds, which are critical in modern medicinal chemistry. The compound’s stability under various conditions also enhances its utility in laboratory settings.

In recent years, the demand for benzimidazole derivatives like 2-Amino-7-bromomethyl-1H-benzimidazole has surged due to their role in addressing global health challenges. For instance, researchers are exploring its potential in designing antiviral agents and anti-inflammatory drugs, topics that have gained prominence in the wake of pandemics. The compound’s ability to interact with biological targets makes it a candidate for innovative therapeutic solutions, aligning with the growing interest in precision medicine and targeted drug delivery systems.

The synthetic applications of 2-Amino-7-bromomethyl-1H-benzimidazole extend beyond pharmaceuticals. It is also employed in the development of advanced materials, such as organic semiconductors and photocatalysts. These materials are pivotal in renewable energy technologies, a sector that has seen exponential growth due to the global push for sustainability. By incorporating this compound into material design, scientists aim to enhance the efficiency and functionality of next-generation devices.

From a market perspective, the availability of 2-Amino-7-bromomethyl-1H-benzimidazole is supported by specialized chemical suppliers who cater to research institutions and pharmaceutical companies. The compound’s niche applications ensure a steady demand, particularly in regions with robust R&D infrastructures, such as North America, Europe, and Asia-Pacific. Pricing and purity levels (typically ≥95%) are key factors influencing procurement decisions, with suppliers often providing customized solutions to meet specific research needs.

For laboratories handling 2-Amino-7-bromomethyl-1H-benzimidazole, proper storage and handling are essential to maintain its integrity. The compound should be stored in a cool, dry environment, preferably under inert conditions to prevent degradation. Safety data sheets (SDS) provided by manufacturers offer detailed guidelines on handling, ensuring compliance with laboratory safety standards. Researchers are advised to use personal protective equipment (PPE) when working with this compound to minimize exposure risks.

The future of 2-Amino-7-bromomethyl-1H-benzimidazole looks promising, with ongoing studies exploring its potential in emerging fields like bioimaging and nanotechnology. As the scientific community continues to uncover new applications, this compound is poised to play a pivotal role in advancing both healthcare and technology. Its adaptability and relevance to cutting-edge research underscore its importance in the chemical and pharmaceutical industries.

In summary, 2-Amino-7-bromomethyl-1H-benzimidazole (CAS No. 1379327-45-3) is a multifaceted compound with broad applications in drug development, material science, and beyond. Its unique structural features and reactivity profile make it indispensable for researchers aiming to innovate in these fields. As global trends shift toward sustainable and targeted solutions, the demand for such specialized intermediates is expected to rise, solidifying their place in the future of science and technology.